Cas no 852142-92-8 (N-(5-chloro-2-methoxyphenyl)-2-{5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetamide)

• Product Name: N-(5-chloro-2-methoxyphenyl)-2-{5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetamide
• CAS No: 852142-92-8
• MF: C₂₀H₁₈ClN₅O₂S
• MW: 427.907221317291
• CID: 5759467
• PubChem ID: 4232431
• Update Time: 2025-05-24

N-(5-chloro-2-methoxyphenyl)-2-{5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• SR-01000131386-1
• AKOS024592178
• 852142-92-8
• N-(5-chloro-2-methoxyphenyl)-2-{[5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
• 2-((5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)-N-(5-chloro-2-methoxyphenyl)acetamide
• F0653-0043
• SR-01000131386
• N-(5-chloro-2-methoxyphenyl)-2-[[5-(1H-indol-3-yl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• Acetamide, N-(5-chloro-2-methoxyphenyl)-2-[[5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-yl]thio]-
• N-(5-chloro-2-methoxyphenyl)-2-{5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetamide

• Inchi： 1S/C20H18ClN5O2S/c1-26-19(14-10-22-15-6-4-3-5-13(14)15)24-25-20(26)29-11-18(27)23-16-9-12(21)7-8-17(16)28-2/h3-10,22H,11H2,1-2H3,(H,23,27)
• InChI Key： ODDRZLFFKKHTAK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NC(CSC1=NN=C(C2=CNC3C=CC=CC2=3)N1C)=O)OC

Computed Properties

• Exact Mass: 427.0869737g/mol
• Monoisotopic Mass: 427.0869737g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 110Ų

Additional information on N-(5-chloro-2-methoxyphenyl)-2-{5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetamide

N-(5-chloro-2-methoxyphenyl)-2-{5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetamide (CAS No. 852142-92-8): An Overview

N-(5-chloro-2-methoxyphenyl)-2-{5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetamide (CAS No. 852142-92-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, including a chloro-substituted methoxyphenyl group and a 5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-ylsulfanyl moiety, which contribute to its biological activity and pharmacological properties.

The synthesis of N-(5-chloro-2-methoxyphenyl)-2-{5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetamide involves multiple steps and requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have enabled the efficient production of this compound, making it more accessible for further research and development.

In terms of its biological activity, N-(5-chloro-2-methoxyphenyl)-2-{5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetamide has been shown to exhibit potent anti-inflammatory and anti-cancer properties. Studies have demonstrated its ability to inhibit the proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the modulation of key signaling pathways such as NF-kB and MAPK, which are known to play crucial roles in cancer progression.

Beyond its anti-cancer effects, N-(5-chloro-2-methoxyphenyl)-2-{5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetamide has also been investigated for its potential as an anti-inflammatory agent. In vitro and in vivo studies have shown that it can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that this compound may have therapeutic potential in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of N-(5-chloro-2-methoxyphenyl)-2-{5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetamide have also been studied extensively. Research has indicated that it has favorable oral bioavailability and a reasonable half-life, making it suitable for further preclinical and clinical evaluation. Additionally, its low toxicity profile in animal models suggests that it may be safe for human use.

In the context of drug discovery and development, N-(5-chloro-2-methoxyphenyl)-2-{5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-ylysulfanyl}acetamide represents a promising lead compound for the development of new therapeutic agents. Its unique structure and multifaceted biological activities make it an attractive candidate for further optimization through structure-based drug design approaches.

Recent advancements in computational chemistry have facilitated the identification of structural analogs with enhanced potency and selectivity. These efforts have led to the discovery of several derivatives that exhibit improved pharmacological profiles compared to the parent compound. For instance, modifications to the chloro-substituted methoxyphenyl group or the indole moiety have resulted in compounds with increased potency against specific cancer cell lines or enhanced anti-inflammatory activity.

In conclusion, N-(5-chloro-methoxyphenyl)-2-{5-(1H-indol-3-ylysulfanyl)-acetaidemidide (CAS No. 85-9-8)

In conclusion, N-(5-chloro-methoxyphenyl)-2-{5-(1H-indol-3-ylysulfanyl)-acetaide-<9-<8) represents a promising molecule with significant potential in both anti-cancer and anti-inflammatory therapies. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical applications. As new insights emerge from ongoing studies, this compound is poised to play a crucial role in advancing the field of medicinal chemistry and drug discovery.